Cas no 773848-48-9 (2-Pyridineacetic acid,4-(1-methylethoxy)-)

• Product Name: 2-Pyridineacetic acid,4-(1-methylethoxy)-
• CAS No: 773848-48-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 552205
• Update Time: 2025-04-19

2-Pyridineacetic acid,4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid,4-(1-methylethoxy)-
• 2-Pyridineaceticacid,4-(1-methylethoxy)-(9CI)

• Inchi： 1S/C10H13NO3/c1-7(2)14-9-3-4-11-8(5-9)6-10(12)13/h3-5,7H,6H2,1-2H3,(H,12,13)
• InChI Key： ZJKUXJSQSGWXQS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1=NC=CC(OC(C)C)=C1

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• PSA: 59.42